4-(4-Hydroxyphenyl)-thiazole-2-carbonitrile

• Molecular Formula: C10H6N2OS
• Molecular Weight: 202.23 g/mol
• IUPAC Name: 4-(4-hydroxyphenyl)-1,3-thiazole-2-carbonitrile
• InChI: InChI=1S/C10H6N2OS/c11-5-10-12-9(6-14-10)7-1-3-8(13)4-2-7/h1-4,6,13H
• InChI Key: VBVDTFZDHUKUEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)C#N)O

Description

4-(4-Hydroxyphenyl)-thiazole-2-carbonitrile is a useful research compound. Its molecular formula is C10H6N2OS and its molecular weight is 202.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 4-(4-methoxyphenyl)-thiazole-2-carbonitrile (14.9 g) and pyridine hydrochloride (44.7 g) was heated at 225° C. for 1 h, then cooled and added to water (300 ml). The suspension was filtered and dried under vacuum at 50° C., to give a solid which was dissolved in methanol, treated with charcoal, filtered and recrystallised from methanol-water to give 4-(4-hydroxyphenyl)-thiazole-2-carbonitrile (9.2 g); m.p. 186°-197 ° C.